9-(3-ethoxypropyl)-3-phenyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one

• IUPAC Name: 9-(3-ethoxypropyl)-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C22H23NO4/c1-2-25-12-6-11-23-13-18-20(27-15-23)10-9-17-21(24)19(14-26-22(17)18)16-7-4-3-5-8-16/h3-5,7-10,14H,2,6,11-13,15H2,1H3
• InChI Key: LJXKJIFVAQXRKU-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCN1CC2=C(C=CC3=C2OC=C(C3=O)C4=CC=CC=C4)OC1
• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol

Description

The compound “9-(3-ethoxypropyl)-3-phenyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one” is a complex organic molecule that contains several functional groups. It has a chromeno[8,7-e][1,3]oxazin-4-one core, which is a type of heterocyclic compound. This core is substituted with a phenyl group and an ethoxypropyl group.

Synthesis Analysis

While the specific synthesis for this compound isn’t available, similar compounds such as 1,3-oxazin-4-ones can be synthesized through an Ir-catalyzed one-pot reaction of secondary amides with adipoyl chloride and pimeloyl chloride. This method features good yields, broad substrate scope, mild reaction conditions, and scalability.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The chromeno[8,7-e][1,3]oxazin-4-one core is a bicyclic structure with an oxazine ring fused to a benzene ring. The phenyl and ethoxypropyl groups are attached to this core.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and reagents used. The oxazinone ring could potentially undergo reactions at the carbonyl group or at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, it would likely be a solid at room temperature, and its solubility would depend on the polarity of the solvent.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of similar compounds, it could be of interest in the field of medicinal chemistry.

Mechanism of Action

Target of Action

Similar compounds such as quinazoline derivatives have been shown to exhibit significant pharmacological activities against different cancer cell lines .

Mode of Action

It’s known that similar compounds can inhibit inflammatory responses via suppression of the nf-κb and mapk signaling pathways .

Biochemical Pathways

The compound likely affects the NF-κB and MAPK signaling pathways, which are involved in the regulation of immune and inflammatory responses . The downstream effects of these pathways include the regulation of genes involved in immune and inflammatory responses, cell proliferation, and apoptosis.

Result of Action

Similar compounds have been shown to exhibit anti-inflammatory and anti-tumor activities .